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Introduction

Dynamin is a large GTPase essential for clathrin-mediated endocytosis (CME) and other
membrane fission events within eukaryotic cells.[1][2][3] It self-assembles into helical collars at
the necks of budding vesicles, and through GTP hydrolysis, facilitates the scission of these
vesicles from the parent membrane.[2][4] The dynamin family of proteins, including the
ubiquitously expressed dynamin-2, are crucial for numerous cellular processes, making them
attractive targets for therapeutic intervention in diseases ranging from cancer to neurological
disorders.

Dynamin IN-1 is a potent inhibitor of dynamin with a reported IC50 value of 1.0 uM.[5] These
application notes provide detailed protocols for functional assays to characterize the activity of
Dynamin IN-1, including a GTPase activity assay, a transferrin uptake assay to measure CME,
and a cell viability assay.

Signaling Pathway of Dynamin in Clathrin-Mediated
Endocytosis

Dynamin is recruited to clathrin-coated pits at the plasma membrane during the late stages of
endocytosis. Its GTPase activity is stimulated by self-assembly into a helical polymer around
the neck of the invaginated pit.[6] GTP hydrolysis is thought to induce a conformational change
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in the dynamin polymer, leading to membrane constriction and eventual fission of the clathrin-
coated vesicle into the cytoplasm.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2926505?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2926505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

